Cas no 657393-24-3 (1,2-Propanediol, 1-(3,4,5-trimethoxyphenyl)-, (1R,2R)-)

1,2-Propanediol, 1-(3,4,5-trimethoxyphenyl)-, (1R,2R)- structure
657393-24-3 structure
Product Name:1,2-Propanediol, 1-(3,4,5-trimethoxyphenyl)-, (1R,2R)-
CAS No:657393-24-3
MF:C12H18O5
MW:242.268324375153
CID:1691106
Update Time:2024-09-02

1,2-Propanediol, 1-(3,4,5-trimethoxyphenyl)-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 1-(3,4,5-trimethoxyphenyl)-, (1R,2R)-
    • Inchi: 1S/C12H18O5/c1-7(13)11(14)8-5-9(15-2)12(17-4)10(6-8)16-3/h5-7,11,13-14H,1-4H3/t7-,11+/m1/s1
    • InChI Key: XKVGVVJRYXUSQK-HQJQHLMTSA-N
    • SMILES: [C@H](C1=CC(OC)=C(OC)C(OC)=C1)(O)[C@H](O)C

Computed Properties

  • Exact Mass: 242.11544

Experimental Properties

  • Density: 1.170±0.06 g/cm3(Predicted)
  • Boiling Point: 396.0±42.0 °C(Predicted)
  • PSA: 68.15
  • pka: 13.72±0.20(Predicted)

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